Cas no 91459-09-5 (1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone)
![1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone structure](https://www.kuujia.com/scimg/cas/91459-09-5x500.png)
91459-09-5 structure
Product name:1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
- 1-[5-(3-Hydroxypropyl)-1,2-dimethylpyrrol-3-yl]ethanone
- EN300-6499723
- 91459-09-5
- 1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one
-
- Inchi: InChI=1S/C11H17NO2/c1-8-11(9(2)14)7-10(12(8)3)5-4-6-13/h7,13H,4-6H2,1-3H3
- InChI Key: JZKHDPZJNTUHNF-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(N1C)CCCO)C(=O)C
Computed Properties
- Exact Mass: 195.125928785g/mol
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 42.2Ų
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6499723-10.0g |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one |
91459-09-5 | 95% | 10g |
$8749.0 | 2023-05-31 | |
Enamine | EN300-6499723-5.0g |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one |
91459-09-5 | 95% | 5g |
$5900.0 | 2023-05-31 | |
Enamine | EN300-6499723-0.05g |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one |
91459-09-5 | 95% | 0.05g |
$541.0 | 2023-05-31 | |
Enamine | EN300-6499723-1.0g |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one |
91459-09-5 | 95% | 1g |
$2035.0 | 2023-05-31 | |
Aaron | AR024YTS-5g |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone |
91459-09-5 | 95% | 5g |
$8138.00 | 2023-12-15 | |
Aaron | AR024YTS-500mg |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone |
91459-09-5 | 95% | 500mg |
$2208.00 | 2025-02-15 | |
1PlusChem | 1P024YLG-250mg |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone |
91459-09-5 | 95% | 250mg |
$1308.00 | 2024-04-20 | |
Aaron | AR024YTS-1g |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone |
91459-09-5 | 95% | 1g |
$2824.00 | 2025-02-15 | |
1PlusChem | 1P024YLG-500mg |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone |
91459-09-5 | 95% | 500mg |
$2024.00 | 2024-04-20 | |
1PlusChem | 1P024YLG-2.5g |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone |
91459-09-5 | 95% | 2.5g |
$4991.00 | 2024-04-20 |
1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone Related Literature
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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4. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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8. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
-
Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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